3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-bromo-4-ethoxy-N-[[2-(trifluoromethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C17H14BrF3N2O2S/c1-2-25-14-8-7-10(9-12(14)18)15(24)23-16(26)22-13-6-4-3-5-11(13)17(19,20)21/h3-9H,2H2,1H3,(H2,22,23,24,26)
• InChI Key: VSQQUTGONAUKCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2C(F)(F)F)Br
• Molecular Formula: C17H14BrF3N2O2S
• Molecular Weight: 447.3 g/mol

Description

3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has gained interest in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed to interact with ROS through its thioamide group, leading to the formation of a fluorescent adduct.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide have not been extensively studied. However, it has been shown to be non-toxic to cells at low concentrations, making it a promising tool for studying oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide in laboratory experiments is its selectivity for ROS. This makes it a useful tool for studying oxidative stress in cells. However, one limitation is its relatively low fluorescence intensity, which may limit its sensitivity in some applications.

Future Directions

There are several future directions for research on 3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is the development of more sensitive fluorescent probes for the detection of ROS in cells. Another area of interest is the use of this compound in the development of new drugs for the treatment of oxidative stress-related diseases. Additionally, further studies on the biochemical and physiological effects of this compound are needed to fully understand its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide has been achieved using various methods. One of the most common methods involves the reaction of 3-bromo-4-ethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-(trifluoromethyl)aniline to form the desired product. Other methods include the use of palladium-catalyzed coupling reactions and the use of microwave-assisted synthesis.

Scientific Research Applications

3-bromo-4-ethoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide has been studied for its potential applications in scientific research. One area of interest is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. This compound has been shown to selectively react with ROS and emit fluorescence, making it a useful tool for studying oxidative stress in cells.